Cas no 651049-46-6 (Pyrimido[5,4-d]pyrimidine-4,8-dione, octahydro-2,6-dithioxo-)

• Product Name: Pyrimido[5,4-d]pyrimidine-4,8-dione, octahydro-2,6-dithioxo-
• CAS No: 651049-46-6
• MF: C₆H₆N₄O₂S₂
• MW: 230.267437458038
• CID: 1684320
• PubChem ID: 71377113
• Update Time: 2025-04-21

Pyrimido[5,4-d]pyrimidine-4,8-dione, octahydro-2,6-dithioxo- Chemical and Physical Properties

Names and Identifiers

• Pyrimido[5,4-d]pyrimidine-4,8-dione, octahydro-2,6-dithioxo-
• 2,6-bis(sulfanylidene)-1,4a,5,8a-tetrahydropyrimido[5,4-d]pyrimidine-4,8-dione
• DTXSID30799773
• 2,6-Bis(sulfanylidene)octahydropyrimido[5,4-d]pyrimidine-4,8-dione
• 651049-46-6

• Inchi： 1S/C6H6N4O2S2/c11-3-1-2(8-6(14)9-3)4(12)10-5(13)7-1/h1-2H,(H2,7,10,12,13)(H2,8,9,11,14)
• InChI Key： JWGFVWOHEZYPAZ-UHFFFAOYSA-N
• SMILES： S=C1NC(C2C(C(NC(N2)=S)=O)N1)=O

Computed Properties

• Exact Mass: 229.99338
• Monoisotopic Mass: 229.99321779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 146Ų

Experimental Properties

• PSA: 82.26